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Compound of Interest

Compound Name: 2-Octenal

Cat. No.: B1212229

An In-depth Technical Guide to the Physical Properties of trans-2-Octenal (CAS 2548-87-0)

This technical guide provides a comprehensive overview of the key physical properties of trans-
2-Octenal (CAS: 2548-87-0). The information is intended for researchers, scientists, and
professionals in drug development and related fields. This document summarizes essential
guantitative data, details the experimental methodologies for their determination, and provides
visual workflows for these procedures.

Chemical Identity

e Chemical Name: (E)-2-Octenal

Synonyms: trans-2-Octen-1-al, (E)-Oct-2-enal

CAS Number: 2548-87-0

Molecular Formula: CsH140[1][2][3]

Molecular Weight: 126.20 g/mol [3][4][5][6]

Summary of Physical Properties

The physical properties of trans-2-Octenal are summarized in the tables below for easy
reference.
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ble 1: Land T lvnami :

Property Value Conditions
Colorless to pale yellow liquid. ]

Appearance Ambient
[11[31[7]
Fatty, green, herbaceous, with

Odor citrus and cucumber notes.[1] Ambient
[81[°]

Boiling Point 84-86 °C[1][2][41[7]I8] 19 mmHg

50-55 °C[1] 2.50 mmHg

77-79 °C[3] 12 mmHg

Melting Point 3.5 °C (estimate)[2][9][10][11]

) 66 °C (150.8 °F) - closed

Flash Point
cup[4][12]

68.33 °C (155.00 °F) - TCC[1]

Vapor Pressure 0.552 mmHg[1] 25 °C (estimated)

0.596 mmHg[13]

Vapor Density

>1 (Air = 1)[1][2][4][8]

Table 2: Optical and Solubility Properties
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Property Value Conditions
Density 0.846 g/mL[2][3][4][8] 25°C
0.835-0.845 g/mL[1][6] 25 °C

Refractive Index 1.449-1.455[1][6] 20 °C
1.450[3] 20 °C

Solubility Soluble in alcohol and fixed

oils.[1][2][14]

Slightly soluble in methanol.[2]
[7]

Soluble in chloroform.[2][7]

Water: 612.7 mg/L (estimated)
[1]

25°C

LogP (o/w) 2.809 (estimated)[1]

Experimental Protocols

This section details the methodologies for determining the key physical properties of trans-2-
Octenal.

Boiling Point Determination (Thiele Tube Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. The Thiele tube method is a common and convenient technique for determining the
boiling point of small quantities of a liquid.

Methodology:
o A small amount of trans-2-Octenal is placed in a small test tube.

o Acapillary tube, sealed at one end, is placed inverted into the test tube containing the liquid.
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The test tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.

This assembly is then placed in a Thiele tube containing a high-boiling point liquid (e.qg.,
mineral oil).

The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the
sample uniformly.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.

Heating is discontinued, and the temperature at which the bubbling stops and the liquid
begins to enter the capillary tube is recorded as the boiling point.
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Weigh empty, dry pycnometer (m1).

:

Fill pycnometer with trans-2-Octenal.

l

Place in thermostat at 25°C.

l

Weigh filled pycnometer (m2).

l

Calculate mass of liquid (m = m2 - m1).

l

Calculate density (p =m/ V).
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Preparation Measurement

Calibrate Abbe refractometer with a standard. }—»‘ Apply a few drops of trans-2-Octenal to the prism. }»7*‘Ad}usﬁ knobs to center the light/dark boundary on the crosshairs. }—>‘Read the refractive index from the scale and record the temperature. }»

Place sample in isoteniscope and degas under vacuum.

:

Place isoteniscope in a constant-temperature bath.

l

Adjust external pressure to equalize mercury levels in the U-tube.

l

Measure the external pressure with a manometer.

l

Repeat at different temperatures.

Vapor Pressure

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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